(E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-propan-2-yloxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C19H23N3O3S/c1-13(2)25-16-6-4-15(5-7-16)12-17-18(24)20-19(26-17)22-10-8-21(9-11-22)14(3)23/h4-7,12-13H,8-11H2,1-3H3/b17-12+
• InChI Key: IGDOTPAYIKQQNY-SFQUDFHCSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)C(=O)C
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)N3CCN(CC3)C(=O)C
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

(E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a thiazolone derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. The compound has also been reported to inhibit the proliferation of cancer cells by arresting the cell cycle at the G0/G1 phase.
Biochemical and Physiological Effects:
(E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one has been shown to have several biochemical and physiological effects. The compound has been reported to induce DNA damage in cancer cells, which leads to apoptosis. The compound has also been shown to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one is its potent anticancer activity. The compound has been shown to be effective against various types of cancer cells, including breast, lung, and colon cancer cells. However, one of the limitations of the compound is its low solubility in water, which makes it difficult to use in some experiments.

Future Directions

There are several future directions for research on (E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one. One of the most significant areas of research is the development of more efficient synthesis methods for the compound. Researchers are also exploring the potential of the compound as a drug candidate for the treatment of various diseases, including cancer, microbial infections, and viral infections. Additionally, researchers are investigating the mechanism of action of the compound to gain a better understanding of its biological activity.

Synthesis Methods

The synthesis of (E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one has been reported by various researchers using different methods. One of the most common methods involves the reaction of 4-isopropoxybenzaldehyde with 2-amino-2-methyl-1-propanol to form the corresponding imine. The imine is then reacted with thioacetamide in the presence of a catalyst to yield (E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one.

Scientific Research Applications

(E)-2-(4-acetylpiperazin-1-yl)-5-(4-isopropoxybenzylidene)thiazol-4(5H)-one has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where the compound has been shown to exhibit potent anticancer activity. The compound has also been reported to possess antimicrobial, antifungal, and antiviral activities.